5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 2-methoxy-5-(4-phenylmethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C20H17NO4/c1-24-19-18(20(22)23)11-16(12-21-19)15-7-9-17(10-8-15)25-13-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,22,23)
• InChI Key: XHOSUCHZEDOHHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C20H17NO4
• DSSTOX Substance ID: DTXSID00688443
• Molecular Weight: 335.4 g/mol
• CAS RN: 1261967-71-8

Description

5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% (5-BOMA) is a compound derived from the natural product nicotinic acid. It is an important intermediate for the synthesis of many biologically active compounds, and has been used in a variety of scientific research applications.

Scientific Research Applications

5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% has been used in a variety of scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. It has also been used in the synthesis of diverse compounds with potential therapeutic applications, such as anti-cancer drugs and antibiotics.

Mechanism of Action

The mechanism of action of 5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% is not fully understood. However, it is believed to act as an agonist of the nicotinic acid receptor, which is involved in the regulation of metabolic processes such as glucose and lipid metabolism. It is also believed to interact with other receptors, including the serotonin receptor and the histamine receptor, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% have been studied in a variety of animal models. It has been observed to reduce plasma glucose levels, improve insulin sensitivity, and reduce body weight and fat mass. It has also been observed to reduce inflammation and oxidative stress, and to improve cognitive function.

Advantages and Limitations for Lab Experiments

5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and can be synthesized in high yields. It is also relatively stable, and has a low toxicity profile. However, it is not suitable for use in humans, due to its potential for side effects.

Future Directions

There are several potential future directions for research on 5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95%. These include further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It may also be useful in the synthesis of new compounds with potential therapeutic applications, such as anti-cancer drugs and antibiotics. Additionally, further studies may be conducted to assess its safety and efficacy for use in humans.

Synthesis Methods

5-(4-Benzyloxyphenyl)-2-methoxynicotinic acid, 95% is synthesized through a multi-step reaction, starting with the reaction of nicotinic acid with benzyl bromide in the presence of sodium hydroxide and N,N-dimethylformamide. The resulting product is then reacted with 4-chlorobenzyl bromide in the presence of sodium hydroxide and N,N-dimethylformamide, followed by the reaction of the resulting product with sodium methoxide. This yields a product with 95% purity.